Cas no 1807007-46-0 (4-(Aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid)

• Product Name: 4-(Aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid
• CAS No: 1807007-46-0
• MF: C₈H₈F₂N₂O₃
• MW: 218.157528877258
• CID: 4890434
• Update Time: 2025-06-13

4-(Aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid

• Inchi： 1S/C8H8F2N2O3/c9-7(10)4-2-12-5(8(14)15)6(13)3(4)1-11/h2,7,13H,1,11H2,(H,14,15)
• InChI Key： MWANIBWZFSDHTC-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=O)O)C(=C1CN)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: -1.9
• Topological Polar Surface Area: 96.4

Additional information on 4-(Aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid

Introduction to 4-(Aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid (CAS No. 1807007-46-0)

4-(Aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1807007-46-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound features a pyridine core appended with functional groups that make it a versatile intermediate in the development of novel therapeutic agents. The presence of both an aminomethyl (-CH₂NH₂) and a difluoromethyl (-CF₂) substituent, along with a hydroxyl group and a carboxylic acid moiety, endows this molecule with unique chemical properties that are highly valuable in medicinal chemistry.

The structural configuration of 4-(Aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid positions it as a promising building block for drug discovery initiatives. The pyridine ring is a cornerstone in medicinal chemistry, frequently incorporated into bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. The aminomethyl group, in particular, serves as a reactive handle for further derivatization, enabling the formation of amide or urea bonds that are prevalent in drug molecules. This functionality is instrumental in linking the pyridine scaffold to other pharmacophoric units.

Furthermore, the difluoromethyl group is a strategically important substituent in modern drug design. Its incorporation into molecular structures often enhances metabolic stability, improves binding affinity to biological targets, and can modulate pharmacokinetic profiles. The electron-withdrawing nature of the difluoromethyl group can also influence the electronic properties of the molecule, thereby affecting its reactivity and interactions with biological systems. These characteristics make 4-(Aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid an attractive candidate for further exploration in medicinal chemistry.

The hydroxypyridine moiety introduces another layer of complexity and utility. The hydroxyl group can participate in hydrogen bonding interactions, which are critical for molecular recognition processes within biological systems. Additionally, it can serve as a site for further functionalization, allowing chemists to tailor the properties of the compound for specific applications. The carboxylic acid functionality at the 2-position provides another reactive site for conjugation or derivatization, broadening the synthetic possibilities.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play pivotal roles in numerous disease pathways. The unique structural features of 4-(Aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid, particularly its ability to engage in multiple types of interactions due to its diverse functional groups, make it a compelling scaffold for designing PPI modulators. Several studies have highlighted the potential of pyridine-based compounds in disrupting aberrant protein-protein interactions associated with diseases such as cancer and inflammatory disorders.

Moreover, the compound's potential as a precursor for kinase inhibitors has garnered attention from academic and industrial researchers. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in various diseases. The combination of an aminomethyl group and a hydroxypyridine scaffold provides an ideal platform for designing kinase inhibitors through covalent bond formation or non-covalent interactions. Recent advancements in fragment-based drug design have demonstrated that molecules containing similar structural motifs can exhibit potent inhibitory activity against target kinases.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic properties. The presence of a difluoromethyl group in 4-(Aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid aligns with this trend, as fluorination is known to enhance binding affinity, metabolic stability, and oral bioavailability. Several FDA-approved drugs contain fluorinated moieties, underscoring their therapeutic relevance. As such, this compound holds promise not only as an intermediate but also as a lead molecule or part of a library for high-throughput screening (HTS) campaigns.

Recent research has also explored the use of computational methods to predict the binding modes and affinities of small molecules like 4-(Aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid to biological targets. These computational approaches leverage machine learning algorithms and molecular docking simulations to accelerate drug discovery processes. By integrating experimental data with computational predictions, researchers can more efficiently identify promising candidates for further optimization. This interdisciplinary approach is particularly valuable when dealing with complex molecules like this one.

The synthesis of 4-(Aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid presents an interesting challenge due to its multifunctional nature. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules efficiently. Techniques such as multi-step organic synthesis combined with palladium-catalyzed cross-coupling reactions have enabled chemists to access intricate heterocyclic frameworks like this one with high precision and yield. These synthetic strategies are critical for producing sufficient quantities of the compound for preclinical studies and beyond.

In conclusion,4-(Aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid (CAS No. 1807007-46-0) represents a versatile and promising compound in pharmaceutical chemistry. Its unique structural features offer multiple opportunities for further derivatization and application in drug discovery efforts targeting various diseases. As research continues to uncover new therapeutic avenues and refine synthetic methodologies,4-(Aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid is poised to play an important role in the development of next-generation pharmaceuticals.